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Pinoxepin Pinoxepin
Brand Name: Vulcanchem
CAS No.: 14008-66-3
VCID: VC0085173
InChI: InChI=1S/C23H27ClN2O2/c24-19-7-8-23-22(16-19)21(20-5-2-1-4-18(20)17-28-23)6-3-9-25-10-12-26(13-11-25)14-15-27/h1-2,4-8,16,27H,3,9-15,17H2/b21-6-
SMILES: C1CN(CCN1CCC=C2C3=CC=CC=C3COC4=C2C=C(C=C4)Cl)CCO
Molecular Formula: C23H27ClN2O2
Molecular Weight: 398.9 g/mol

Pinoxepin

CAS No.: 14008-66-3

Main Products

VCID: VC0085173

Molecular Formula: C23H27ClN2O2

Molecular Weight: 398.9 g/mol

Pinoxepin - 14008-66-3

CAS No. 14008-66-3
Product Name Pinoxepin
Molecular Formula C23H27ClN2O2
Molecular Weight 398.9 g/mol
IUPAC Name 2-[4-[(3Z)-3-(2-chloro-6H-benzo[c][1]benzoxepin-11-ylidene)propyl]piperazin-1-yl]ethanol
Standard InChI InChI=1S/C23H27ClN2O2/c24-19-7-8-23-22(16-19)21(20-5-2-1-4-18(20)17-28-23)6-3-9-25-10-12-26(13-11-25)14-15-27/h1-2,4-8,16,27H,3,9-15,17H2/b21-6-
Standard InChIKey RAAHIUIRJUOMAU-MPUCSWFWSA-N
Isomeric SMILES C1CN(CCN1CC/C=C\2/C3=CC=CC=C3COC4=C2C=C(C=C4)Cl)CCO
SMILES C1CN(CCN1CCC=C2C3=CC=CC=C3COC4=C2C=C(C=C4)Cl)CCO
Canonical SMILES C1CN(CCN1CCC=C2C3=CC=CC=C3COC4=C2C=C(C=C4)Cl)CCO
PubChem Compound 6436541
Last Modified Nov 11 2021
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